Cas no 2253632-68-5 (3-Pyridinesulfonamide, 2-amino-4-bromo-)

• Product Name: 3-Pyridinesulfonamide, 2-amino-4-bromo-
• CAS No: 2253632-68-5
• MF: C₅H₆BrN₃O₂S
• MW: 252.08903837204
• CID: 5953090
• PubChem ID: 137935898
• Update Time: 2025-05-25

3-Pyridinesulfonamide, 2-amino-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-amino-4-bromo-
• 2-Amino-4-bromopyridine-3-sulfonamide
• 2253632-68-5
• EN300-6497022

• Inchi： 1S/C5H6BrN3O2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H,(H2,7,9)(H2,8,10,11)
• InChI Key： SUOUEKNLXXFSMP-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(Br)=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 250.93641g/mol
• Monoisotopic Mass: 250.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.938±0.06 g/cm3(Predicted)
• Boiling Point: 471.2±55.0 °C(Predicted)
• pka: 9.22±0.60(Predicted)

Additional information on 3-Pyridinesulfonamide, 2-amino-4-bromo-

3-Pyridinesulfonamide, 2-amino-4-bromo-

The compound 3-Pyridinesulfonamide, 2-amino-4-bromo-, also identified by the CAS registry number CAS No. 2253632-68-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridinesulfonamides, which have garnered considerable attention due to their diverse applications in drug discovery and material science.

The molecular structure of 3-Pyridinesulfonamide, 2-amino-4-bromo- comprises a pyridine ring with a sulfonamide group at the 3-position and substituents at the 2 and 4 positions: an amino group (-NH₂) and a bromine atom (Br), respectively. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled efficient syntheses of 3-Pyridinesulfonamide, 2-amino-4-bromo-. Researchers have explored both traditional and innovative approaches to construct this compound, including nucleophilic aromatic substitution and coupling reactions. These methods not only enhance the scalability of production but also facilitate the incorporation of additional functional groups for tailored applications.

In terms of applications, 3-Pyridinesulfonamide, 2-amino-4-bromo- has demonstrated potential in several domains. In pharmacology, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and inflammation. The presence of the sulfonamide group contributes to favorable pharmacokinetic properties, including solubility and bioavailability.

Moreover, the compound's electronic characteristics make it suitable for applications in materials science. For instance, its ability to act as a ligand in metal complexes has been exploited in catalysis and sensor development. The bromine substituent further enhances its utility in such contexts by providing additional coordination sites or reactivity.

Recent studies have delved into the mechanistic insights of reactions involving 3-Pyridinesulfonamide, 2-amino-4-bromo-. For example, investigations into its role as a catalyst in asymmetric synthesis have revealed novel pathways for enantioselective transformations. These findings underscore the compound's potential as a chiral auxiliary or organocatalyst in green chemistry.

In conclusion, 3-Pyridinesulfonamide, 2-amino-4-bromo-, with its distinctive structure and versatile properties, continues to be a focal point in chemical research. Its adaptability across multiple disciplines ensures its relevance in both academic and industrial settings. As research progresses, new dimensions of this compound's utility are likely to emerge, further cementing its importance in contemporary chemistry.